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Compound of Interest

Compound Name: Antitumor agent-100

Cat. No.: B12392614 Get Quote

For Researchers, Scientists, and Drug Development Professionals.

Introduction
Antitumor Agent-100 (ATA-100) is a novel, synthetic small molecule inhibitor of a key tyrosine

kinase involved in oncogenic signaling pathways. Its efficacy is dependent on maintaining its

structural integrity and concentration in solution. Understanding the stability of ATA-100 is

critical for ensuring accurate experimental results, defining appropriate storage conditions, and

developing a viable drug product.

This document provides a comprehensive overview of the long-term stability of ATA-100 in

solution, based on forced degradation and systematic stability studies.[1][2] Forced

degradation studies are crucial for identifying potential degradation products and establishing

the specificity of analytical methods.[1][3] The protocols and data herein are designed to guide

researchers in handling, storing, and analyzing ATA-100 to ensure its quality and potency.
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Property Value

Chemical Formula C₂₂H₂₅N₅O₄ (Hypothetical)

Molecular Weight 423.47 g/mol (Hypothetical)

Appearance White to off-white crystalline powder

Solubility
Soluble in DMSO (>50 mg/mL), sparingly

soluble in Ethanol, insoluble in water

Stability Profile Summary
The stability of ATA-100 was evaluated under various stress conditions, including temperature,

pH, and light, as recommended by International Council for Harmonisation (ICH) guidelines.[4]

A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method was

used for the quantification of ATA-100 and its degradation products.

Temperature Stress Study
Solutions of ATA-100 (1 mg/mL in DMSO) were stored at various temperatures for 12 months.

The percentage of ATA-100 remaining was determined at specified time points.

Table 1: Stability of ATA-100 in DMSO Solution at Various Temperatures

Storage
Temperature

1 Month (%
Remaining)

3 Months (%
Remaining)

6 Months (%
Remaining)

12 Months (%
Remaining)

-80°C 100.0% 99.8% 99.7% 99.5%

-20°C 99.7% 99.1% 98.5% 97.2%

4°C 98.5% 96.2% 93.1% 88.4%

25°C (Room

Temp)
92.1% 85.4% 76.5% 61.3%

Conclusion: ATA-100 is highly stable when stored at -80°C. Significant degradation occurs at

refrigerated (4°C) and room temperatures over extended periods.
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pH and Hydrolytic Stability
ATA-100 was incubated in aqueous buffer solutions at various pH values for 24 hours at 37°C

to assess its susceptibility to hydrolysis.

Table 2: Stability of ATA-100 at Various pH Conditions

Condition pH
% Remaining after
24h

Major Degradant
Formed

Acidic 2.0 (0.01 N HCl) 85.3%
DP-1 (Hydrolysis

Product)

Neutral 7.4 (PBS) 99.5% Not Detected

Basic 9.0 (0.01 N NaOH) 72.8%
DP-1 (Hydrolysis

Product)

Conclusion: ATA-100 is most stable at neutral pH. It undergoes significant acid- and base-

catalyzed hydrolysis, with degradation being more pronounced under basic conditions.

Photostability Study
A solution of ATA-100 (1 mg/mL in DMSO) was exposed to a light source compliant with ICH

Q1B guidelines, providing an overall illumination of not less than 1.2 million lux hours and an

integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A dark control

was stored at the same temperature.

Table 3: Photostability of ATA-100 in DMSO Solution

Sample Exposure Duration % Remaining
Major Degradant
Formed

Exposed to Light 24 hours 81.7%
DP-2 (Oxidative

Product)

Dark Control 24 hours 99.8% Not Detected
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Conclusion: ATA-100 is photolabile and degrades upon exposure to light, leading to the

formation of an oxidative degradation product. Solutions should be protected from light.

Degradation Pathway
Forced degradation studies revealed two primary degradation pathways for ATA-100 in

solution: hydrolysis and oxidation. Hydrolysis of the amide bond results in Degradation Product

1 (DP-1), a reaction catalyzed by both acid and base. Photochemical oxidation leads to the

formation of Degradation Product 2 (DP-2).
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Antitumor Agent-100

DP-1 (Hydrolysis Product)  Acid/Base Hydrolysis (pH < 4 or pH > 8)

DP-2 (Oxidative Product)  Photo-oxidation (Light Exposure, UV/Vis)

Click to download full resolution via product page

Hypothetical degradation pathway for Antitumor Agent-100.
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Protocol: Stability-Indicating HPLC Method
This protocol describes a reverse-phase HPLC method validated to separate and quantify ATA-

100 from its primary degradation products (DP-1 and DP-2).

1. Equipment and Materials:

HPLC system with UV or DAD detector

C18 Column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Sample Solvent: 50:50 Acetonitrile/Water

2. Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30°C

Detection Wavelength: 280 nm

Gradient Program:

0-2 min: 10% B

2-15 min: 10% to 90% B

15-18 min: 90% B

18-18.1 min: 90% to 10% B

18.1-22 min: 10% B (Re-equilibration)
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3. Sample Preparation:

Prepare a stock solution of ATA-100 at 1 mg/mL in DMSO.

Dilute the stock solution with the Sample Solvent to a final concentration of 50 µg/mL.

For stability samples, dilute an aliquot of the stored solution to the same target

concentration.

4. Analysis:

Inject the prepared standard and sample solutions.

Identify peaks based on retention time relative to a freshly prepared standard. Expected

retention times: DP-1 (~4.5 min), DP-2 (~7.8 min), ATA-100 (~9.2 min).

Calculate the percentage of ATA-100 remaining by comparing the peak area in the sample

chromatogram to the initial (T=0) sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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